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Compound of Interest

Compound Name: lodine tribromide

Cat. No.: B1599007

For Researchers, Scientists, and Drug Development Professionals

Introduction

lodine tribromide (IBrs), an interhalogen compound, is a dark brown, reactive liquid at room
temperature.[1] Its utility as a brominating agent and a Lewis acid makes it a valuable reagent
in various chemical syntheses and for applications in the semiconductor industry.[2] This
technical guide provides a comprehensive overview of iodine tribromide, focusing on its
Chemical Abstracts Service (CAS) number, detailed safety information, physicochemical
properties, and a protocol for its synthesis.

Physicochemical Properties of lodine Tribromide

lodine tribromide is characterized by the following properties:
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Property Value Reference
CAS Number 7789-58-4 [3]
Molecular Formula IBrs [3]
Molecular Weight 366.62 g/mol [3]
Appearance Dark brown liquid [1]

Density 3.41 g/mL at 20 °C

Molecular Geometry T-shaped [2]

Safety Data

The safe handling of iodine tribromide is paramount due to its corrosive nature. The following
table summarizes its key safety information based on the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.

Hazard Class GHS Classification  Signal Word Hazard Statement

. H314: Causes severe
Skin

] o Category 1B Danger skin burns and eye
Corrosion/Irritation

damage

Precautionary Statements:[3]

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.
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e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.
Toxicity Data:

Specific LD50 and LC50 data for iodine tribromide are not readily available. However, for
elemental iodine, the acute oral LD50 in rats is reported as 14,000 mg/kg.[4] It is crucial to
handle iodine tribromide with the utmost care, assuming high toxicity due to its corrosive
properties and the toxicity of its constituent elements.

Experimental Protocols
Synthesis of lodine Tribromide

The most common method for preparing iodine tribromide is the direct combination of
elemental iodine and bromine.[2] Achieving a high yield and purity requires careful control of
the stoichiometry.

Materials and Equipment:

Elemental iodine (I2)

Liquid bromine (Br2)

A three-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar
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 Inert atmosphere (e.g., nitrogen or argon) supply

* Ice bath

« Distillation apparatus (for purification, if necessary)
Procedure:

e Set up the three-necked round-bottom flask equipped with a dropping funnel, a magnetic
stirrer, and an inlet/outlet for an inert atmosphere.

¢ Place a stoichiometric amount of elemental iodine into the flask.

e Under a continuous flow of an inert gas, slowly add a 1:3.2 molar ratio of liquid bromine to
the iodine from the dropping funnel while stirring the mixture in an ice bath to control the
exothermic reaction.[2] Maintaining a temperature of around 25°C is optimal for laboratory-
scale synthesis.[2]

o Continue stirring the reaction mixture for 1-2 hours at 25°C to ensure the reaction goes to
completion.[2] A slight excess of bromine is used to ensure all the iodine reacts.[2]

e The resulting dark brown liquid is crude iodine tribromide. If necessary, it can be purified by
fractional distillation under reduced pressure to remove any unreacted bromine or iodine
monobromide byproduct.

Visualizations
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Hazard Identification

lodine Tribromide
(CAS: 7789-58-4)

GHS Classification:
Skin Corrosion 1B
Eye Damage 1

Prevention Res,i'

Storage‘;ﬁ Disposal

First Aid Measures:
- Skin: Remove contaminated clothing, rinse with water
- Eyes: Rinse cautiously with water for several minutes

Handling:
- Use in a well-ventilated area
- Avoid breathing vapors
- Wash hands after handling

Storage:
- Store in a cool, dry, well-ventilated area
- Keep container tightly closed
- Store locked up

- Ingestion: Rinse mouth, Do NOT induce vomiting
- Inhalation: Move to fresh air

A4
Disposal:
- Dispose of in accordance with local regulations

Personal Protective Equipment (PPE):
- Chemical resistant gloves
- Safety goggles and face shield
- Protective clothing

Spill Response:
- Absorb with inert material
- Collect and place in a suitable container for disposal

Click to download full resolution via product page

Caption: Safety information workflow for iodine tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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